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Abstract

IRL-1620, also known as Sovateltide, is a potent and highly selective endothelin B (ETB)
receptor agonist.[1][2][3] It is a synthetic peptide analogue of endothelin-1.[3][4] In preclinical
and clinical studies, IRL-1620 has shown promise in various therapeutic areas, including
neuroprotection in cerebral ischemia, by promoting neurovascular remodeling, angiogenesis,
and neurogenesis.[5][6][7][8][9][10] Proper preparation of IRL-1620 solutions is critical for
ensuring its stability and efficacy in in vivo experiments. These application notes provide
detailed protocols for the preparation of IRL-1620 solutions for administration in animal models.

Physicochemical Properties of IRL-1620

A summary of the key physicochemical properties of IRL-1620 is presented in Table 1. This
information is essential for accurate solution preparation and dosage calculations.
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Property Value References
Molecular Formula C86H117N17027 [3][11]
Molecular Weight 1820.95 g/mol [2][3][12]

White to off-white
Appearance ) N [2][11]
solid/lyophilized powder

Purity >95% (HPLC) [11]

-20°C for 1 year or -80°C for 2
Storage (Powder) years. Store sealed and away [2][13]

from moisture.

-80°C for up to 6 months;
) -20°C for up to 1 month.
Storage (in Solvent) [13]
Should be stored sealed and

away from moisture and light.

Solubility and Stability

Proper solubilization and awareness of the stability of IRL-1620 are paramount for reproducible
in vivo studies.
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Solvent Solubility Notes References
Ultrasonic assistance
=25 mg/mL (13.73 may be needed. Use
DMSO [1][2]
mM) newly opened,
hygroscopic DMSO.
For the 1 mg/mL
concentration, it is
Soluble to 0.70
recommended to add
mg/mL. Another o )
Water acetonitrile dropwise [3][11]
source suggests 1 o
to the solution in water
mg/mL. ) )
and mix until the
peptide dissolves.
The final
Used as a vehicle for concentration for
0.9% NaCl (Saline) intravenous injection is typically [5]

administration.

much lower than the

stock solution.

o Used as a vehicle in
Distilled Water ]
some studies.

[12]

Important Considerations:

 Stability: IRL-1620 is unstable in solution. It is strongly recommended to prepare solutions

fresh before each experiment.[2][14]

» Hygroscopic Nature: The lyophilized powder is hygroscopic.[2] Ensure it is handled in a dry

environment and stored properly.

Experimental Protocols

Preparation of a 1 mg/mL Stock Solution in DMSO

This protocol describes the preparation of a stock solution that can be further diluted for in vivo

administration.
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Materials:

e IRL-1620 lyophilized powder

e Anhydrous, hygroscopic Dimethyl Sulfoxide (DMSO)

o Sterile, RNase/DNase-free microcentrifuge tubes

o Calibrated micropipettes

e \ortex mixer

¢ Ultrasonic bath

Procedure:

Allow the IRL-1620 vial to equilibrate to room temperature before opening to prevent
condensation.

» Weigh the required amount of IRL-1620 powder in a sterile microcentrifuge tube.

e Add the appropriate volume of DMSO to achieve a 1 mg/mL concentration. For example, to
prepare 1 mL of a 1 mg/mL solution, add 1 mL of DMSO to 1 mg of IRL-1620.

» Vortex the solution gently for 1-2 minutes to aid dissolution.

« |f the peptide is not fully dissolved, sonicate the solution in an ultrasonic bath for 5-10
minutes.

» Visually inspect the solution to ensure it is clear and free of particulates.

« If not for immediate use, aliquot the stock solution into smaller volumes and store at -80°C
for up to 6 months. Avoid repeated freeze-thaw cycles.

Preparation of Working Solution for Intravenous
Injection in Rodents
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This protocol details the dilution of the DMSO stock solution into a saline-based working
solution for intravenous administration in rats. The example dosage is 5 pg/kg.

Materials:

1 mg/mL IRL-1620 stock solution in DMSO

Sterile 0.9% Sodium Chloride (NaCl) injection solution (saline)

Sterile, pyrogen-free tubes

Calibrated micropipettes
Procedure:
e Thaw a single aliquot of the 1 mg/mL IRL-1620 stock solution at room temperature.

o Calculate the required volume of the stock solution based on the animal's weight and the
desired dose. For a 250g rat receiving a 5 pg/kg dose:

o Total dose = 0.25 kg * 5 pug/kg = 1.25 g
o Volume of stock solution = 1.25 pg / 1000 pg/mL = 0.00125 mL or 1.25 pL

o Calculate the final injection volume. A typical injection volume for a rat is 1 mL/kg. For a 2509
rat, this would be 0.25 mL.

 In a sterile tube, dilute the calculated volume of the IRL-1620 stock solution with the
appropriate volume of sterile 0.9% saline to reach the final injection volume.

o Volume of saline = 0.25 mL - 0.00125 mL = 0.24875 mL
» Vortex the working solution gently to ensure homogeneity.

o Administer the solution intravenously immediately after preparation.

In Vivo Administration Summary

The following table summarizes dosages and administration routes from published studies.
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. Route of ]
Species Dosage o ) Vehicle References
Administration

0.9% NacCl

Rat 5 ug/kg Intravenous (1V) ] [5]
(Saline)

Rat 9 pa/kg Intravenous (1V) Not specified [15]

Mouse Not specified Intravenous (1V) Distilled Water [12]

0.3 pg/kg (single
Hokg (sing Intravenous (1V) ]
Human dose), 0.9 pg/kg Saline [6][10]

] bolus
(total daily dose)

Signaling Pathway and Experimental Workflow
IRL-1620 Signaling Pathway

IRL-1620 is a selective agonist for the endothelin B (ETB) receptor.[1][2][3] Activation of the
ETB receptor on endothelial cells can lead to vasodilation.[4] In the context of cerebral
ischemia, this pathway is associated with neuroprotective effects, including increased cerebral
blood flow, anti-apoptotic activity, and neurovascular remodeling.[8][9][10]

Binds and Activates

IRL-1620 Endothelin B Receptor (ETBR)
on Cells

Promotes .
> Neurogenesis

Click to download full resolution via product page

Caption: IRL-1620 signaling pathway leading to neuroprotection.
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Experimental Workflow for In Vivo Solution Preparation

The following diagram illustrates the workflow for preparing IRL-1620 for in vivo experiments.

Start: Obtain IRL-1620
Lyophilized Powder

Equilibrate Vial
to Room Temperature

:

Weigh Powder

l

Add DMSO to Create
Stock Solution (e.g., 1 mg/mL)

Vortex and/or Sonicate
to Dissolve

Particulates Present

Visually Inspect for
Complete Dissolution

Dilute Stock Solution
with Saline for Injection

Administer Intravenously
Immediately

End of Protocol
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Caption: Workflow for preparing IRL-1620 for in vivo injection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1681967#preparing-irl-1620-solutions-for-in-vivo-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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